molecular formula C7H12ClF2NO2 B6180125 methyl 4,4-difluoro-3-methylpyrrolidine-3-carboxylate hydrochloride CAS No. 2613386-72-2

methyl 4,4-difluoro-3-methylpyrrolidine-3-carboxylate hydrochloride

Cat. No.: B6180125
CAS No.: 2613386-72-2
M. Wt: 215.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4,4-difluoro-3-methylpyrrolidine-3-carboxylate hydrochloride is a chemical compound with diverse applications in scientific research. It is a powder form substance and its unique properties make it valuable for studying drug synthesis and medicinal chemistry.


Molecular Structure Analysis

The molecular structure of this compound can be represented by the Inchi Code: 1S/C7H11F2NO2.ClH/c1-6 (5 (11)12-2)3-10-4-7 (6,8)9;/h10H,3-4H2,1-2H3;1H . This compound has a molecular weight of 215.63 .


Physical And Chemical Properties Analysis

This compound is a powder form substance . It has a molecular weight of 215.63 . The compound should be stored at a temperature of 4 degrees Celsius .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4,4-difluoro-3-methylpyrrolidine-3-carboxylate hydrochloride involves the reaction of 3-methylpyrrolidine-3-carboxylic acid with methyl 4,4-difluoroacetoacetate in the presence of a coupling agent, followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "3-methylpyrrolidine-3-carboxylic acid", "methyl 4,4-difluoroacetoacetate", "coupling agent", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 3-methylpyrrolidine-3-carboxylic acid (1.0 equiv) and methyl 4,4-difluoroacetoacetate (1.2 equiv) in a suitable solvent such as dichloromethane.", "Step 2: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 4: Add a suitable hydrolyzing agent such as sodium hydroxide to the residue and stir at room temperature for 2 hours.", "Step 5: Acidify the reaction mixture with hydrochloric acid and extract with a suitable solvent such as ethyl acetate.", "Step 6: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 8: Purify the crude product by recrystallization from a suitable solvent such as ethanol to obtain the final product, methyl 4,4-difluoro-3-methylpyrrolidine-3-carboxylate hydrochloride." ] }

CAS No.

2613386-72-2

Molecular Formula

C7H12ClF2NO2

Molecular Weight

215.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.